8-Azabicyclo[3.2.1]oct-2-ene hydrochloride
Overview
Description
8-Azabicyclo[3.2.1]oct-2-ene hydrochloride is a chemical compound with the CAS Number: 1423024-34-3 . It has a molecular weight of 145.63 . This compound is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities .
Synthesis Analysis
The synthesis of this compound has been a subject of research for many years . Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold . There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives .Molecular Structure Analysis
The molecular structure of this compound is characterized by a bicyclic scaffold . The InChI code for this compound is 1S/C7H11N.ClH/c1-2-6-4-5-7(3-1)8-6;/h1-2,6-8H,3-5H2;1H .Chemical Reactions Analysis
The chemical reactions involving this compound are typically characterized by asymmetric cycloadditions . These reactions can afford optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities . A switch of exo/endo-selectivity can be observed depending on the diazo substrates .Physical And Chemical Properties Analysis
This compound is a solid compound .Scientific Research Applications
Synthesis and Chemical Properties
- 8-Azabicyclo[3.2.1]oct-2-ene derivatives can be synthesized through reactions involving 1,3-diketones or cyclopentadiene, leading to compounds with potential antimicrobial and hypotensive activity (Gregory, Bullock, & Chen, 1985).
- These compounds can be efficiently synthesized and are reactive in CH-activation processes with titanium and zirconium complexes, showcasing their utility in organometallic chemistry (Tamm, Kunst, Stadler, & Herdtweck, 2007).
- The compound has been used in asymmetric 1,3-dipolar cycloadditions to create 8-Azabicyclo[3.2.1]oct-3-en-2-ones, demonstrating excellent diastereofacial selectivity (Curtis, Ball, & Kulagowski, 2006).
Applications in Medicinal Chemistry
- It has been used in the stereoselective synthesis of monoamine reuptake inhibitors, highlighting its role in developing potential treatments for CNS disorders (Malmgren et al., 2011).
- Some derivatives of 8-Azabicyclo[3.2.1]oct-2-ene show high affinity for the nicotinic cholinergic receptor, underscoring its relevance in neuropharmacology (Rádl et al., 2000).
Additional Chemical Applications
- The compound has been utilized in novel cascade ring-opening/cyclization reactions, leading to the synthesis of new pyrrolam A analogues with antimicrobial activity (Parhizkar et al., 2017).
- Research involving 8-Aminobicyclo[3.2.1]octanes, synthesized from 8-Azabicyclo[3.2.1]oct-2-ene, has shown in vitro activity against influenza-A and -B viruses (Miller et al., 2001).
Mechanism of Action
Target of Action
It is known that the 8-azabicyclo[321]octane scaffold, which is a central part of this compound, is a core structure in the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .
Mode of Action
It’s known that compounds with the 8-azabicyclo[321]octane structure have been researched for their potential therapeutic applications, mainly related to the treatment of neurological and psychiatric diseases .
Biochemical Pathways
The 8-azabicyclo[321]octane structure is known to be involved in a wide array of interesting biological activities .
Result of Action
Compounds with the 8-azabicyclo[321]octane structure are known to display a wide array of interesting biological activities .
Action Environment
Future Directions
The 8-azabicyclo[3.2.1]octane scaffold, which is a key feature of 8-Azabicyclo[3.2.1]oct-2-ene hydrochloride, continues to attract attention from research groups worldwide due to its wide array of interesting biological activities . Future research may focus on the preparation of this basic structure in a stereoselective manner .
properties
IUPAC Name |
8-azabicyclo[3.2.1]oct-2-ene;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N.ClH/c1-2-6-4-5-7(3-1)8-6;/h1-2,6-8H,3-5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSUMTEMFIXRQAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C=CCC1N2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1423024-34-3 | |
Record name | 8-Azabicyclo[3.2.1]oct-2-ene, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1423024-34-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-azabicyclo[3.2.1]oct-2-ene hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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